Cas no 851212-80-1 (Benzamide, N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]-2-phenoxy-)

• Product Name: Benzamide, N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]-2-phenoxy-
• CAS No: 851212-80-1
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 583099
• PubChem ID: 4880561
• Update Time: 2025-04-19

Benzamide, N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-methyl-3-(4-morpholinylsulfonyl)phenyl]-2-phenoxy-
• N-(4-methyl-3-morpholin-4-ylsulfonylphenyl)-2-phenoxybenzamide
• CB1 agonist 1
• DA-51634
• F84680
• HY-148137
• CS-0613373
• N-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2-phenoxybenzamide
• DTXSID10406695
• WAY-640879
• AKOS030579953
• BDBM50423206
• CHEMBL395672
• N-(4-methyl-3-(morpholinosulfonyl)phenyl)-2-phenoxybenzamide
• Z26476661
• MS-28228
• 851212-80-1
• EX-A6447

• Inchi： 1S/C24H24N2O5S/c1-18-11-12-19(17-23(18)32(28,29)26-13-15-30-16-14-26)25-24(27)21-9-5-6-10-22(21)31-20-7-3-2-4-8-20/h2-12,17H,13-16H2,1H3,(H,25,27)
• InChI Key： HASYDUIFQCRDMA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)NC(C1=CC=CC=C1OC1C=CC=CC=1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 452.14059304g/mol
• Monoisotopic Mass: 452.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides